Cas no 4657-20-9 (Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl-)

• Product Name: Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl-
• CAS No: 4657-20-9
• MF: C₁₈H₂₈O₄Si₄
• MW: 420.754528999329
• CID: 330889
• Update Time: 2026-05-14

Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl-
• 2,2,4,6,6,8-Hexamethyl-4,8-diphenylcyclotetrasiloxane
• 2,6-diphenylhexamethylcyclotetrasiloxane

• Inchi： InChI=1S/C18H28O4Si4/c1-23(2)19-25(5,17-13-9-7-10-14-17)21-24(3,4)22-26(6,20-23)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChI Key： ZTQZMPQJXABFNC-UHFFFAOYSA-N
• SMILES： C[Si]1(C)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 420.10644

Experimental Properties

• PSA: 36.92

Cyclotetrasiloxane,2,2,4,6,6,8-hexamethyl-4,8-diphenyl- Security Information

• Safety Term：Experimental reproductive effects. When heated to decomposition it emits acrid smoke and irritating fumes.